Cas no 2680732-32-3 (7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 2680732-32-3
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 6565822
• PubChem ID: 165916632
• Update Time: 2025-06-13

7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2680732-32-3
• EN300-28275886
• 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C10H10N4O3/c1-5-3-8(13-6(2)15)14-9(12-5)7(4-11-14)10(16)17/h3-4H,1-2H3,(H,13,15)(H,16,17)
• InChI Key： YMGSZCUCPKPXFD-UHFFFAOYSA-N
• SMILES： OC(C1C=NN2C(=CC(C)=NC2=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96.6Ų

Additional information on 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Comprehensive Overview of 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680732-32-3)

7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680732-32-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both acetamido and carboxylic acid functional groups in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for pyrazolopyrimidine derivatives has surged due to their potential applications in targeting kinase inhibitors, anti-inflammatory agents, and anticancer therapies. Researchers are particularly interested in 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid due to its unique structural features, which may enhance binding affinity to specific biological targets. Its CAS No. 2680732-32-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Key steps include acetylation, cyclization, and carboxylation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring its suitability for further research.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid?" Preliminary studies suggest its role in modulating enzyme activity and signal transduction pathways, making it a candidate for treating metabolic disorders and chronic diseases. Additionally, its low toxicity profile in preclinical models has sparked interest in its use as a scaffold for drug design.

Another trending topic is the computational modeling of pyrazolopyrimidine derivatives. Advanced molecular docking and QSAR studies have been employed to predict the interactions of 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid with biological targets. These in silico approaches accelerate the identification of promising candidates for further experimental validation, reducing time and costs in drug development.

From an industrial perspective, the scalability of synthesizing CAS No. 2680732-32-3 is a critical consideration. Optimizing green chemistry protocols, such as using catalytic methods and solvent-free conditions, aligns with the global push for sustainable pharmaceutical manufacturing. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the needs of academic and commercial researchers.

In summary, 7-Acetamido-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680732-32-3) represents a promising avenue for innovation in drug discovery. Its structural complexity, combined with its potential therapeutic benefits, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and precision medicine.